N-(5-Amino-1-methyl-1H-pyrazol-4-yl)formamide

• Molecular Formula: C5H8N4O
• Molecular Weight: 140.14 g/mol
• IUPAC Name: N-(5-amino-1-methylpyrazol-4-yl)formamide
• InChI: InChI=1S/C5H8N4O/c1-9-5(6)4(2-8-9)7-3-10/h2-3H,6H2,1H3,(H,7,10)
• InChI Key: RAWIYBWMISRYDD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)NC=O)N

Description

N-(5-Amino-1-methyl-1H-pyrazol-4-yl)formamide is a useful research compound. Its molecular formula is C5H8N4O and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4,5-diamino-1-methylpyrazole sulfuric acid salt (20 g) in triethylamine (29.2 ml) was stirred at 0° C. for 10 minutes. A mixture of acetic anhydride (9.87 ml) and formic acid (7.96 ml) was stirred at 40° C. for 30 minutes, cooled to 0° C., and added dropwise to the above solution at 0° C. The whole mixture was stirred at 0° C. for 2 hours. To the mixture was added brine, and the whole mixture was extracted with tetrahydrofuran. The organic layer was dried over magnesium sulfate and evaporated under reduced pressure to give crude N-(5-amino-1-methyl-1H-pyrazol-4-yl)formamide, which was used in the next step without further purification.